Cas no 422532-98-7 (N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine)

• Product Name: N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine
• CAS No: 422532-98-7
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 6447530
• PubChem ID: 6616428
• Update Time: 2025-10-05

N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine
• ChemDiv1_014074
• SR-01000565480-1
• N-(2-methoxyethyl)-2-[(3-nitrophenyl)methylsulfanyl]quinazolin-4-amine
• 422532-98-7
• AKOS026703659
• F6548-4505
• SR-01000565480
• N-(2-methoxyethyl)-2-((3-nitrobenzyl)thio)quinazolin-4-amine
• N-(2-methoxyethyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine
• HMS626P16

• Inchi： 1S/C18H18N4O3S/c1-25-10-9-19-17-15-7-2-3-8-16(15)20-18(21-17)26-12-13-5-4-6-14(11-13)22(23)24/h2-8,11H,9-10,12H2,1H3,(H,19,20,21)
• InChI Key： UGXQGUFFCFNFKR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])C1=NC2C=CC=CC=2C(=N1)NCCOC

Computed Properties

• Exact Mass: 370.10996162g/mol
• Monoisotopic Mass: 370.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine

Comprehensive Overview of N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 422532-98-7)

The compound N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 422532-98-7) is a quinazoline derivative with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a methoxyethyl group and a nitrophenyl moiety, makes it a subject of interest for scientists exploring small molecule inhibitors and targeted therapies. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of quinazoline derivatives in drug discovery?" and "How does the nitrophenyl group influence biological activity?".

In recent years, quinazoline-based compounds have gained attention due to their versatility in cancer research, anti-inflammatory agents, and central nervous system (CNS) drug development. The presence of the methylsulfanyl linker in CAS 422532-98-7 enhances its binding affinity to specific enzyme targets, a feature often searched by researchers investigating structure-activity relationships (SAR). Studies suggest that modifications to the methoxyethyl side chain can optimize pharmacokinetic properties, a topic frequently discussed in forums like Drug Discovery Today and Journal of Medicinal Chemistry.

From a synthetic chemistry perspective, N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine is synthesized via multistep organic reactions, including nucleophilic substitution and cyclization. Its nitrophenyl group contributes to its electron-withdrawing characteristics, a property leveraged in photodynamic therapy research. Users often search for "How to improve the solubility of quinazoline derivatives?"—this compound’s methoxyethyl side chain offers insights into solubility enhancement strategies without compromising bioactivity.

The CAS 422532-98-7 compound also intersects with trending topics like AI-driven drug design and fragment-based screening. Computational models predict its potential as a kinase inhibitor, aligning with searches for "best small molecules for kinase inhibition." Furthermore, its nitro group opens avenues for prodrug development, a hot topic in precision medicine. Researchers exploring "How to optimize quinazoline scaffolds for CNS penetration?" may find its lipophilic balance particularly instructive.

In conclusion, N-(2-methoxyethyl)-2-{(3-nitrophenyl)methylsulfanyl}quinazolin-4-amine exemplifies the innovation in heterocyclic chemistry. Its relevance to drug discovery, coupled with its tunable molecular framework, ensures its place in ongoing scientific discourse. For those querying "latest advances in quinazoline applications," this compound offers a compelling case study in molecular optimization and therapeutic potential.